Cas no 1806871-13-5 (2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde)

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde is a highly functionalized pyridine derivative that serves as a versatile intermediate in organic synthesis. Its distinct substitution pattern, featuring bromo, difluoromethyl, iodo, and formyl groups, enables selective cross-coupling reactions and further derivatization, making it valuable for pharmaceutical and agrochemical applications. The presence of both halogen and aldehyde functionalities allows for sequential modifications, facilitating the construction of complex heterocyclic scaffolds. The difluoromethyl group enhances metabolic stability and lipophilicity in target molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive compounds, offering precise control over molecular architecture. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde structure

1806871-13-5 structure

Product Name:2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

CAS No:1806871-13-5

MF:C₇H₃BrF₂INO

MW:361.910100221634

CID:4860779

Update Time:2025-05-22

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde
- Inchi： 1S/C7H3BrF2INO/c8-6-3(2-13)5(7(9)10)4(11)1-12-6/h1-2,7H
- InChI Key： NFIHCCSSDYZIFQ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(C=O)=C1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
XLogP3: 2.6
Topological Polar Surface Area: 30

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029060498-250mg	2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde	1806871-13-5	97%	250mg	$960.00	2022-03-31
Alichem	A029060498-500mg	2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde	1806871-13-5	97%	500mg	$1,662.60	2022-03-31
Alichem	A029060498-1g	2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde	1806871-13-5	97%	1g	$3,099.20	2022-03-31

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde Related Literature

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Additional information on 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

Recent Advances in the Application of 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde (CAS: 1806871-13-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde (CAS: 1806871-13-5) has emerged as a versatile building block in the synthesis of complex heterocyclic compounds, particularly in the development of novel pharmaceuticals and agrochemicals. This compound's unique structural features, including the presence of bromo, difluoromethyl, and iodo substituents, make it an attractive intermediate for cross-coupling reactions and further functionalization. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde as a key intermediate in the synthesis of potent and selective JAK3 inhibitors. The researchers utilized this compound in a Suzuki-Miyaura cross-coupling reaction followed by reductive amination to generate a series of novel inhibitors with improved pharmacokinetic properties. The presence of the difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In the field of antimicrobial drug development, a recent patent application (WO2023051234) disclosed the use of 1806871-13-5 as a precursor for novel quinolone derivatives with activity against drug-resistant bacterial strains. The electron-withdrawing properties of the difluoromethyl group were shown to improve the compounds' ability to penetrate bacterial cell membranes, while the halogen atoms provided handles for further structural optimization through palladium-catalyzed coupling reactions.

Significant progress has also been made in understanding the compound's reactivity patterns. A 2024 study in Organic Letters investigated the regioselectivity of nucleophilic aromatic substitution reactions involving 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde. The researchers found that the aldehyde group directs nucleophilic attack to the position ortho to itself, while the iodo substituent can be selectively replaced under mild conditions, offering new possibilities for sequential functionalization.

From a synthetic chemistry perspective, recent advances in continuous flow technology have enabled more efficient large-scale production of 1806871-13-5. A report in Chemical Engineering Journal (2024) described an optimized continuous process that reduces byproduct formation and improves yield compared to traditional batch methods, addressing previous challenges in the industrial-scale preparation of this valuable intermediate.

Looking forward, the unique properties of 2-Bromo-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde position it as a promising scaffold for the development of next-generation therapeutics. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, where its multiple reactive sites offer distinct advantages for constructing bifunctional molecules. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this compound across multiple therapeutic areas.